Cas no 15647-11-7 (Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl-)

• Product Name: Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl-
• CAS No: 15647-11-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 205732
• PubChem ID: 85889
• Update Time: 2025-04-19

Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl-
• 3-(aminomethyl)-3,5,5-trimethylcyclohexan-1-ol
• 3-aminomethyl-3,5,5-trimethylcyclohexan-1-ol
• 3-Aminomethyl-3,5,5-trimethylcyclohexanol
• 3-(aminomethyl)-3,5,5-trimethylcyclohexanol
• SCHEMBL196497
• EINECS 239-717-0
• Cyclohexanol, 3-(aminomethyl)-3,5,5-trimethyl-
• YFEAYNIMJBHJCM-UHFFFAOYSA-N
• DTXSID30864612
• NS00052348
• 15647-11-7
• AKOS024287543

• Inchi： 1S/C10H21NO/c1-9(2)4-8(12)5-10(3,6-9)7-11/h8,12H,4-7,11H2,1-3H3
• InChI Key： YFEAYNIMJBHJCM-UHFFFAOYSA-N
• SMILES： OC1CC(C)(C)CC(C)(CN)C1

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.9690
• Melting Point: 45.5°C
• Boiling Point: 301.29°C (rough estimate)
• Flash Point: 102.2°C
• Refractive Index: 1.4904
• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols